Cas no 1355969-30-0 ((1S)-1-cyclobutylethan-1-amine hydrochloride)

• Product Name: (1S)-1-cyclobutylethan-1-amine hydrochloride
• CAS No: 1355969-30-0
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• MDL: MFCD27980977
• CID: 4589905
• PubChem ID: 56963205
• Update Time: 2025-06-14

(1S)-1-cyclobutylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-1-cyclobutylethan-1-amine hydrochloride
• (S)-1-Cyclobutylethanamine HCl
• (S)-1-cyclobutylethanamine hydrochloride
• (1S)-1-cyclobutylethanamine;hydrochloride
• (S)-1-cyclobutylethanamine hydrogen chloride
• MFCD27980977
• 1355969-30-0
• WLHYWKUHCPUOOO-JEDNCBNOSA-N
• AKOS026743404
• CS-0055819
• EN300-173346
• NS-00113

• MDL： MFCD27980977
• Inchi： 1S/C6H13N.ClH/c1-5(7)6-3-2-4-6;/h5-6H,2-4,7H2,1H3;1H/t5-;/m0./s1
• InChI Key： WLHYWKUHCPUOOO-JEDNCBNOSA-N
• SMILES： Cl.N[C@@H](C)C1CCC1

Computed Properties

• Exact Mass: 135.0814771g/mol
• Monoisotopic Mass: 135.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 57.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (1S)-1-cyclobutylethan-1-amine hydrochloride

Comprehensive Analysis of (1S)-1-cyclobutylethan-1-amine hydrochloride (CAS No. 1355969-30-0)

In the rapidly evolving field of pharmaceutical and chemical research, (1S)-1-cyclobutylethan-1-amine hydrochloride (CAS No. 1355969-30-0) has garnered significant attention due to its unique structural properties and potential applications. This chiral amine derivative, characterized by its cyclobutyl moiety, is increasingly studied for its role in asymmetric synthesis and drug development. Researchers are particularly interested in its enantioselective properties, which make it a valuable intermediate in the production of bioactive molecules.

The compound's hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental and industrial applications. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such chiral building blocks. As the demand for enantiomerically pure compounds grows, (1S)-1-cyclobutylethan-1-amine hydrochloride stands out as a critical component in the toolkit of synthetic chemists.

One of the most frequently searched questions in this domain is: "What are the applications of (1S)-1-cyclobutylethan-1-amine hydrochloride in drug discovery?" This reflects the compound's relevance in modern medicinal chemistry. Its cyclobutane ring contributes to conformational rigidity, a feature often exploited in the design of protease inhibitors and receptor modulators. Additionally, its amine hydrochloride functionality facilitates salt formation, improving bioavailability—a key consideration in pharmaceutical formulations.

Another hot topic is the compound's role in peptide mimetics and small-molecule therapeutics. With the rise of personalized medicine and targeted therapies, researchers are exploring how chiral amines like this can be tailored to interact with specific biological targets. The CAS No. 1355969-30-0 is often cited in patents and publications related to neurodegenerative disease research, underscoring its therapeutic potential.

From a synthetic perspective, the preparation of (1S)-1-cyclobutylethan-1-amine hydrochloride involves innovative catalytic methods, including asymmetric hydrogenation and enzymatic resolution. These techniques align with the industry's shift toward atom-efficient and low-waste processes. The compound's scalability and purity are also critical factors for manufacturers, as highlighted in forums discussing GMP-compliant synthesis.

In summary, (1S)-1-cyclobutylethan-1-amine hydrochloride (CAS No. 1355969-30-0) represents a versatile and high-value chemical entity. Its applications span drug development, material science, and catalysis, making it a subject of ongoing research and commercial interest. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable chemical processes.